Cas no 1593-03-9 (Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI))

• Product Name: Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
• CAS No: 1593-03-9
• MF: C₉H₃N₁₃
• MW: 293.207216501236
• CID: 177987
• PubChem ID: 135517513
• Update Time: 2025-04-19

Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
• 1,3,4,6,7,9,9b-Heptaazaphenalene, cyanamidederiv.
• 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-tricarbamonitrile(7CI,8CI)
• Hydromelonic acid (6CI)
• 1593-03-9
• Hydromelonic acid
• DTXSID801337264

• Inchi： 1S/C9H3N13/c10-1-13-4-16-7-18-5(14-2-11)20-9-21-6(15-3-12)19-8(17-4)22(7)9/h(H3,13,14,15,16,17,18,19,20,21)
• InChI Key： QBVBYJATTGOHDX-UHFFFAOYSA-N
• SMILES： N12C3=N/C(=N\C#N)/N=C1N=C(NC#N)NC2=NC(NC#N)=N3

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 293.06343715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 52.54